N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide

• IUPAC Name: N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C15H11N3O4S/c19-13(9-3-4-10-11(8-9)21-6-5-20-10)16-15-18-17-14(22-15)12-2-1-7-23-12/h1-4,7-8H,5-6H2,(H,16,18,19)
• InChI Key: JVVILTMCUAZVAB-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)NC3=NN=C(O3)C4=CC=CS4
• Molecular Formula: C15H11N3O4S
• Molecular Weight: 329.3 g/mol

Description

“N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide” is a chemical compound with the molecular formula C15H11N3O4S and a molecular weight of 329.33. It is a type of heterocyclic compound that has shown interesting applications in the field of medicinal chemistry.

Scientific Research Applications

Heterocyclic Compound Synthesis

Researchers have synthesized a variety of heterocyclic compounds using thiophene derivatives, which serve as key intermediates for developing novel chemical entities. For instance, thiophenylhydrazonoacetates have been utilized in heterocyclic synthesis to yield a range of derivatives including pyrazole, isoxazole, and pyrimidine, showcasing the versatility of thiophene-based compounds in medicinal chemistry and drug development (Mohareb et al., 2004).

Antimicrobial and Anticancer Agents

Certain thiophene-containing compounds have been evaluated for their antimicrobial and anticancer activities. Research indicates the potential of these compounds as therapeutic agents. For example, novel benzodifuranyl derivatives derived from thiophene have demonstrated significant anti-inflammatory and analgesic properties, highlighting their potential as new pharmacological agents (Abu‐Hashem et al., 2020). Additionally, substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have shown promising anticancer activity against several cancer cell lines, emphasizing the importance of thiophene derivatives in developing anticancer drugs (Ravinaik et al., 2021).

Biological Evaluations and Molecular Docking Studies

The synthesis and biological evaluation of thiophene-based compounds also include docking studies to understand their interaction with biological targets. This approach aids in the design of more effective and selective therapeutic agents. For instance, compounds involving thiophene-2-carboxamides have been synthesized and subjected to biological evaluation and molecular docking studies, offering insights into their potential mechanisms of action and enhancing the drug development process (Talupur et al., 2021).